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Compound of Interest

Compound Name: 5-Fluoro-2,3-dihydrobenzofuran

Cat. No.: B1344187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

5-Fluoro-2,3-dihydrobenzofuran (CAS No. 245762-35-0). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Fluoro-2,3-dihydrobenzofuran is classified with the following hazards:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The following table summarizes the required Personal Protective Equipment (PPE) for handling

this substance.
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Protection Type Required PPE Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Must meet ANSI Z87.1 or

equivalent standards to protect

against chemical splashes and

eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). A lab

coat or chemical-resistant

apron.

Disposable nitrile gloves offer

good protection against

incidental contact. For

prolonged contact, consult the

glove manufacturer's

resistance data. A lab coat

protects against skin exposure.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is

inadequate, a NIOSH-

approved respirator with an

organic vapor cartridge is

necessary.

To prevent inhalation of

vapors, which can cause

respiratory tract irritation.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan for Safe Handling
1. Preparation and Engineering Controls:

Ensure a calibrated eyewash station and safety shower are readily accessible.

Conduct all handling of 5-Fluoro-2,3-dihydrobenzofuran inside a certified chemical fume

hood to minimize inhalation exposure.

Keep the container tightly closed when not in use.

2. Handling Procedure:

Wear all required PPE as specified in the table above.
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Avoid direct contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling the chemical.

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

Keep the container tightly sealed to prevent leakage.

Disposal Plan
1. Waste Collection:

Collect all waste containing 5-Fluoro-2,3-dihydrobenzofuran, including contaminated

consumables (e.g., gloves, paper towels), in a designated and clearly labeled hazardous

waste container.

Do not mix with other waste streams unless compatibility is confirmed.

2. Container Decontamination:

Empty containers must be treated as hazardous waste.

Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste.

After proper decontamination, deface the label on the container before disposal according to

institutional guidelines.

3. Final Disposal:

Dispose of all chemical waste through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.
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Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, the following workflow should be initiated immediately.

Immediate Actions Containment & Cleanup Disposal

Alert personnel in the immediate area Evacuate the spill zone Don appropriate PPE Contain the spill with absorbent material Absorb the spilled chemical Collect contaminated materials into a waste container Decontaminate the spill area Label hazardous waste container Dispose of waste through EHS

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 5-Fluoro-2,3-dihydrobenzofuran.

To cite this document: BenchChem. [Essential Safety and Operational Guide for 5-Fluoro-
2,3-dihydrobenzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1344187#personal-protective-equipment-for-
handling-5-fluoro-2-3-dihydrobenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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